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Compound of Interest

Compound Name: 4-Methylhistamine dihydrochloride

Cat. No.: B15613589 Get Quote

Technical Support Center: 4-Methylhistamine
Dihydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility and stability of 4-Methylhistamine
dihydrochloride. It includes troubleshooting guides and frequently asked questions to ensure

the successful application of this compound in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is 4-Methylhistamine dihydrochloride and what is its primary use in research?

4-Methylhistamine dihydrochloride is a potent and selective agonist for the histamine H4

receptor.[1][2][3][4][5][6] It is over 100-fold more selective for the H4 receptor compared to

other histamine receptor subtypes.[1][2][3][5][6] In research, it is primarily used to investigate

the physiological and pathological roles of the H4 receptor, which is involved in inflammatory

responses, immune modulation, and chemotaxis of immune cells.[3][4]

Q2: What are the recommended solvents for dissolving 4-Methylhistamine dihydrochloride?

4-Methylhistamine dihydrochloride is soluble in several common laboratory solvents. Water,

Dimethyl Sulfoxide (DMSO), and Phosphate-Buffered Saline (PBS) are the most frequently

used. For detailed solubility data, please refer to the solubility table below.
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Q3: How should I store the solid compound and prepared solutions?

The solid form of 4-Methylhistamine dihydrochloride is stable for years when stored at

-20°C.[1] Stock solutions should be stored at -80°C for long-term storage (up to 6 months) or at

-20°C for shorter periods (up to 1 month).[2] It is recommended to aliquot stock solutions to

avoid repeated freeze-thaw cycles.

Q4: Is 4-Methylhistamine dihydrochloride stable in aqueous solutions?

While specific long-term stability data in various aqueous buffers is limited, a study on the

closely related histamine dihydrochloride showed that its solutions are stable for at least 6

months when stored at 4°C or -18°C.[7] However, at room temperature (20°C), a significant

reduction in activity was observed after one month for concentrations at or below 0.25 mg/mL.

[7] Therefore, it is recommended to prepare fresh working solutions from frozen stock solutions

for each experiment.

Q5: Can I use 4-Methylhistamine dihydrochloride in cell culture experiments?

Yes, 4-Methylhistamine dihydrochloride is commonly used in cell-based assays. When

preparing solutions for cell culture, it is crucial to use sterile solvents and techniques. If you

dissolve the compound in water, it is advisable to filter-sterilize the solution using a 0.22 µm

filter before adding it to your cell culture medium.[2]

Data Presentation
Solubility Data

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference

Water 125 631 [1]

Water 50 - [5]

DMSO 20 - [1]

PBS (pH 7.2) 10 - [1]

Ethanol 1 - [1]
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Note: The solubility in water may be enhanced with the use of ultrasound.[1]

Stability and Storage Recommendations
Form

Storage
Temperature

Duration Notes Reference

Solid -20°C ≥ 4 years

Keep sealed and

away from

moisture.

[1]

Stock Solution -80°C 6 months

Sealed storage,

away from

moisture. Avoid

freeze-thaw

cycles.

[2]

Stock Solution -20°C 1 month

Sealed storage,

away from

moisture. Avoid

freeze-thaw

cycles.

[2]

Experimental Protocols
General Protocol for Preparing a Stock Solution

Weighing: Carefully weigh the desired amount of 4-Methylhistamine dihydrochloride
powder in a sterile microcentrifuge tube.

Solvent Addition: Add the appropriate volume of sterile solvent (e.g., water or DMSO) to

achieve the desired stock concentration.

Dissolving: Vortex the solution until the compound is completely dissolved. Gentle warming

or sonication can be used to aid dissolution, particularly for aqueous solutions.[1]

Sterilization (for aqueous solutions): If the stock solution is prepared in an aqueous buffer for

cell culture use, sterilize it by passing it through a 0.22 µm syringe filter.[2]
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles and store at -80°C for long-term storage or -20°C for short-term

storage.[2]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Compound precipitation in

stock solution

- Exceeded solubility limit.-

Temperature fluctuations.

- Gently warm the solution and

vortex to redissolve.- If

precipitation persists, dilute the

solution to a lower

concentration.- Ensure proper

storage conditions are

maintained.

Inconsistent or no biological

effect

- Inactive compound due to

improper storage or

degradation.- Incorrect

concentration of the working

solution.- Pipetting errors.

- Prepare a fresh stock solution

from the solid compound.-

Verify the calculations for the

working solution dilution.- Use

calibrated pipettes and ensure

accurate pipetting technique.

Cell toxicity observed

- High concentration of DMSO

in the final working solution.-

Contamination of the stock

solution.

- Ensure the final

concentration of DMSO in the

cell culture medium is below

the toxic level for your cell type

(typically <0.5%).- Prepare a

fresh, sterile stock solution.

Variability between

experiments

- Repeated freeze-thaw cycles

of the stock solution.- Use of

old working solutions.

- Use fresh aliquots of the

stock solution for each

experiment.- Prepare fresh

working solutions from the

stock solution for each

experiment.
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Caption: H4 Receptor Signaling Pathway.
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Caption: General Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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